Cas no 458526-10-8 (4-(benzyloxy)-2,3-dihydro-1H-indol-2-one)

458526-10-8 structure
Product Name:4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
CAS No:458526-10-8
Molecular Formula:C15H13NO2
Molecular Weight:239.2692
MDL:MFCD28101618
CID:838314
PubChem ID:18438758
4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Properties
Names and Identifiers
-
- 4-(Benzyloxy)indolin-2-one
- 2H-Indol-2-one, 1,3-dihydro-4-(phenylmethoxy)-
- TRA0002611
- FCH3146739
- SY030712
- 4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
- CS-0452732
- 4-phenylmethoxy-1,3-dihydroindol-2-one
- SB64323
- AC1836
- AKOS025243992
- DA-22317
- SCHEMBL5638400
- CS-11804
- MFCD28101618
- 458526-10-8
- 4-(benzyloxy)-1,3-dihydroindol-2-one
-
- MDL: MFCD28101618
- InChIKey: KMXQQIBTRJERJG-UHFFFAOYSA-N
- Inchi: 1S/C15H13NO2/c17-15-9-12-13(16-15)7-4-8-14(12)18-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,16,17)
- SMILES: O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C2=C1C([H])([H])C(N2[H])=O
Computed Properties
- Exact Mass: 239.09500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 239.094628657g/mol
- Heavy Atom Count: 18
- Complexity: 299
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3
Experimental Properties
- LogP: 2.89820
- PSA: 38.33000
- Solubility: Very slightly soluble (0.26 g/l) (25 º C),
- Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003KMU-250mg |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | ≥95% | 250mg |
$205.00 | 2024-05-02 | |
A2B Chem LLC | AB65910-250mg |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | ≥95% | 250mg |
$226.00 | 2024-04-20 | |
Aaron | AR003KV6-250mg |
4-(benzyloxy)indolin-2-one |
458526-10-8 | 95% | 250mg |
$187.00 | 2025-02-10 | |
abcr | AB526719-250mg |
4-(Benzyloxy)indolin-2-one; . |
458526-10-8 | 250mg |
€291.00 | |||
Alichem | A199008489-1g |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 95% | 1g |
$334.40 | 2023-09-01 | |
Chemenu | CM256523-1g |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 95% | 1g |
$284 | 2021-08-04 | |
eNovation Chemicals LLC | D694595-0.25g |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 95% | 0.25g |
$180 | 2022-10-14 | |
TRC | B704603-10mg |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTDW024-1G |
4-(benzyloxy)-2,3-dihydro-1H-indol-2-one |
458526-10-8 | 95% | 1g |
¥ 1,920.00 | 2023-04-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523399-1g |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 98% | 1g |
¥2688.00 |
4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Related Literature
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Man Jiang,Jing-Li Zhang,Fei Qiao,Rui-Ying Zhang,Ling-Bao Xing,Jin Zhou,Hongyou Cui,Shuping Zhuo RSC Adv., 2016,6, 48276-48282
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Maiko Sekine,Tomoya Kimura,Yasushi Katayama,Daisuke Takahashi,Kazunobu Toshima RSC Adv., 2013,3, 19756-19759
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Weiqiang Wang,Susanna Navarro,Rafayel A. Azizyan,Manuel Baño-Polo,Sebastian A. Esperante,Andrey V. Kajava,Salvador Ventura Nanoscale, 2019,11, 12680-12694
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Shiqun Xiang,Weibin Fan,Jiang Jin,Yinghua Li Org. Biomol. Chem., 2021,19, 5794-5799
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Jue Wang,Bing Li,Daijun Yang,Hong Lv,Cunman Zhang RSC Adv., 2018,8, 18381-18387
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Martin Schliep,Ben Ryall,Thomas Ferenci Mol. BioSyst., 2012,8, 3017-3027
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Carlos P. Ortiz,Robert Riehn,Karen E. Daniels Soft Matter, 2013,9, 543-549
-
Qianqian Yang,Lu Liu,Lu Xiao,Ling Zhang,Min Jie Wang,Jing Li,Zidong Wei J. Mater. Chem. A, 2018,6, 14752-14760
Recommended suppliers
Amadis Chemical Company Limited
(CAS:458526-10-8)4-(benzyloxy)-2,3-dihydro-1H-indol-2-one

Purity:99%
Quantity:250mg
Price($):161.0